Cas no 1806364-99-7 (2-Methoxy-4-propionylmandelic acid)

• Product Name: 2-Methoxy-4-propionylmandelic acid
• CAS No: 1806364-99-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4797159
• Update Time: 2025-06-26

2-Methoxy-4-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-propionylmandelic acid

• Inchi： 1S/C12H14O5/c1-3-9(13)7-4-5-8(10(6-7)17-2)11(14)12(15)16/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： QXBSHWGDWYGAQI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(CC)=O)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 1
• Topological Polar Surface Area: 83.8

Additional information on 2-Methoxy-4-propionylmandelic acid

2-Methoxy-4-Propionylmandelic Acid (CAS No: 1806364-99-7)

2-Methoxy-4-propionylmandelic acid is a unique organic compound with the CAS registry number 1806364-99-7. This compound belongs to the class of aromatic acids, specifically derivatives of mandelic acid, which is a naturally occurring alpha-hydroxy acid (AHA). The structure of 2-methoxy-4-propionylmandelic acid incorporates a methoxy group at the 2-position and a propionyl group at the 4-position of the mandelic acid backbone, making it a highly functionalized molecule with potential applications in various fields such as pharmaceuticals, cosmetics, and food additives.

Recent studies have highlighted the biological activity and synthetic versatility of 2-methoxy-4-propionylmandelic acid. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antioxidants and anti-inflammatory agents. The introduction of the methoxy and propionyl groups enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of 2-methoxy-4-propionylmandelic acid involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. The starting material is mandelic acid, which undergoes selective protection and functionalization to introduce the desired substituents. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to ensure the purity and structural integrity of the final product.

In terms of applications, 2-methoxy-4-propionylmandelic acid has shown promise in the cosmetics industry as a skin-care ingredient due to its ability to enhance skin barrier function and reduce oxidative stress. Clinical trials have demonstrated its efficacy in improving skin hydration and reducing signs of aging, making it a valuable addition to anti-aging formulations.

Furthermore, this compound has been investigated for its potential in food preservation. Its antioxidant properties can help extend the shelf life of food products by inhibiting lipid oxidation and microbial growth. This dual functionality positions 2-methoxy-4-propionylmandelic acid as a versatile ingredient with broad applicability across multiple industries.

From an environmental perspective, researchers have also examined the biodegradability and eco-friendliness of 2-methoxy-4-propionylmandelic acid. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 2-methoxy-4-propionylmandelic acid (CAS No: 1806364-99-7) is a multifaceted compound with significant potential in various sectors. Its unique structure, combined with its versatile properties, makes it a valuable tool for scientists and industry professionals alike. As research continues to uncover new applications and optimizations for this compound, its role in advancing innovative solutions across pharmaceuticals, cosmetics, and food science is expected to grow significantly.